Cas no 2096341-94-3 (4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)
2096341-94-3 structure
Product Name:4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
CAS No:2096341-94-3
MF:C15H20BBrO4
MW:355.031904220581
MDL:MFCD19237219
CID:4638301
PubChem ID:56737735
Update Time:2024-11-06
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
- methyl 2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid pinacol ester
- DB-416944
- MFCD19237219
- 2096341-94-3
- 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester; 98%
- F73438
- methyl2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- CS-0176343
-
- MDL: MFCD19237219
- Inchi: 1S/C15H20BBrO4/c1-9-7-10(8-11(12(9)17)13(18)19-6)16-20-14(2,3)15(4,5)21-16/h7-8H,1-6H3
- InChI Key: VMAKRZVUMPUYLB-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C
Computed Properties
- Exact Mass: 354.06380g/mol
- Monoisotopic Mass: 354.06380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311637-1 g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester; 98% |
2096341-94-3 | 1g |
€246.00 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1244175-1g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 1g |
$190 | 2024-06-06 | |
| abcr | AB311637-1g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester, 98%; . |
2096341-94-3 | 98% | 1g |
€246.00 | 2025-04-20 | |
| 1PlusChem | 1P01EI53-250mg |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 250mg |
$28.00 | 2023-12-19 | |
| 1PlusChem | 1P01EI53-1g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 1g |
$73.00 | 2023-12-19 | |
| 1PlusChem | 1P01EI53-5g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 5g |
$219.00 | 2023-12-19 | |
| A2B Chem LLC | AX55511-250mg |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 250mg |
$46.00 | 2024-04-20 | |
| A2B Chem LLC | AX55511-1g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 1g |
$122.00 | 2024-04-20 | |
| A2B Chem LLC | AX55511-5g |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 5g |
$366.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1244175-250mg |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester |
2096341-94-3 | 98% | 250mg |
$100 | 2024-06-06 |
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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